2-[3-(furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide

• IUPAC Name: 2-[3-(furan-2-yl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]acetamide
• InChI: InChI=1S/C8H8N4O2S/c9-6(13)4-12-7(10-11-8(12)15)5-2-1-3-14-5/h1-3H,4H2,(H2,9,13)(H,11,15)
• InChI Key: BTYNTRCBSVUZCA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NNC(=S)N2CC(=O)N
• Molecular Formula: C8H8N4O2S
• Molecular Weight: 224.24 g/mol

Description

2-[3-(Furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide, also known as 5-sulfanyl-4H-1,2,4-triazol-4-ylacetamide, is a heterocyclic organic compound with a wide range of applications in scientific research. It is a derivative of the 1,2,4-triazole family, which is a group of five-membered ring compounds characterized by three nitrogen atoms in the ring. This compound has been studied extensively over the years, and has been found to have a variety of interesting and useful properties.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Antiviral Activity : 2-[3-(furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide derivatives have been synthesized, and their structures confirmed through various analytical techniques. They have shown potential in reducing viral replication in viruses such as human adenovirus type 5 and ECHO-9 virus, indicating antiviral capabilities (Wujec et al., 2011).

• Antimicrobial Properties : Several studies have focused on the antimicrobial activity of derivatives of 2-[3-(furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide. These studies include the synthesis of N-aryl-acetamide derivatives and their evaluation against various bacterial and fungal strains, showcasing their potential as antimicrobial agents (MahyavanshiJyotindra et al., 2011).

• Analgesic Effects : Research on the analgesic properties of derivatives of this compound has been conducted. These studies highlight the potential for developing new analgesic agents based on 2-[3-(furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide (Danilchenko, 2018).

Pharmacological Aspects

• Biochemical Studies : Studies have been conducted on the serum biochemical parameters in rats treated with sodium 2-(4-amino-5-(furan-2-yl)-1,2,4-triazole-3-ylthio)acetate. This research helps in understanding the pharmacological implications and safety profiles of these compounds (Danilchenko, 2017).

• Anticancer Activity : Some derivatives of 2-[3-(furan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetamide have been synthesized and evaluated for their anticancer activity, demonstrating their potential in cancer treatment research (Horishny et al., 2021).